Cas no 26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid)

26586-26-5 structure
Product Name:3-Nitro-4-(piperidin-1-yl)benzoic acid
CAS No:26586-26-5
Molecular Formula:C12H14N2O4
Molecular Weight:250.25056
MDL:MFCD00157001
CID:270323
PubChem ID:2879765
3-Nitro-4-(piperidin-1-yl)benzoic acid Properties
Names and Identifiers
-
- 3-Nitro-4-(piperidin-1-yl)benzoic acid
- 3-NITRO-4-PIPERIDIN-1-YLBENZOIC ACID
- Benzoic acid,3-nitro-4-(1-piperidinyl)-
- 3-Nitro-4-piperidin-1-yl-benzoic acid
- 3-Nitro-4-piperidino-benzoesaeure
- 3-nitro-4-piperidino-benzoic acid
- 3-nitro-4-piperidylbenzoic acid
- 4-piperidino-3-nitrobenzoic acid
- AC1MEKHQ
- AC1Q73BU
- N-(2-nitro-4-carboxyphenyl)piperidine
- Oprea1_154378
- ST4061398
- SureCN2775026
- 26586-26-5
- 3-Nitro-4-(1-piperidinyl)benzoic acid
- SCHEMBL2775026
- Cambridge id 5986304
- VS-08053
- Y13582
- 3-nitro-4-(piperidin-1-yl)benzoicacid
- BB 0245695
- DTXSID80387068
- Benzoic acid, 3-nitro-4-(1-piperidinyl)-
- AKOS000109236
- YVODCTHEVCBRCV-UHFFFAOYSA-N
- 3-NITRO-4-PIPERIDIN-1-YLBENZOICACID
- EU-0006869
- FT-0678145
- SR-01000451586-1
- SR-01000451586
- EN300-00039
- Z55982379
- MFCD00157001
- STK174421
- DA-07525
- ALBB-023186
- BBL025688
- 3-nitro-4-(1-piperidyl)benzoic acid
-
- MDL: MFCD00157001
- InChIKey: YVODCTHEVCBRCV-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H14N2O4/c15-12(16)9-4-5-10(11(8-9)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
- SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 250.095
- Heavy Atom Count: 18
- Complexity: 323
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 86.4A^2
Experimental Properties
- PSA: 83.68
- Refractive Index: 1.61
- Boiling Point: 452°Cat760mmHg
- Melting Point: 201-203
- Flash Point: 227.2°C
- Density: 1.344
3-Nitro-4-(piperidin-1-yl)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002U96-1g |
Benzoic acid, 3-nitro-4-(1-piperidinyl)- |
26586-26-5 | 95% | 1g |
$72.00 | 2024-05-08 | |
A2B Chem LLC | AB31722-1g |
3-Nitro-4-piperidin-1-ylbenzoic acid |
26586-26-5 | 95% | 1g |
$61.00 | 2024-04-20 | |
Aaron | AR002UHI-100mg |
Benzoic acid, 3-nitro-4-(1-piperidinyl)- |
26586-26-5 | 95% | 100mg |
$41.00 | ||
abcr | AB220745-1g |
3-Nitro-4-(1-piperidinyl)benzoic acid, 95%; . |
26586-26-5 | 95% | 1g |
€137.20 | ||
AK Scientific | 8789AD-1g |
3-Nitro-4-piperidin-1-ylbenzoic acid |
26586-26-5 | 95% | 1g |
$131 | 2023-09-16 | |
Alichem | A129007370-5g |
3-Nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95% | 5g |
$732.06 | 2023-09-02 | |
Ambeed | A484896-5g |
3-Nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95+% | 5g |
$237.0 | 2024-08-03 | |
Chemenu | CM305950-5g |
3-Nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95% | 5g |
$698 | ||
Enamine | EN300-00039-0.05g |
3-nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
eNovation Chemicals LLC | Y1249018-1g |
Benzoic acid, 3-nitro-4-(1-piperidinyl)- |
26586-26-5 | 95% | 1g |
$175 | 2024-06-07 |
3-Nitro-4-(piperidin-1-yl)benzoic acid Related Literature
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Miquel Moreno,Juan Manuel Ortiz-Sánchez,Ricard Gelabert Phys. Chem. Chem. Phys., 2013,15, 20236-20246
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Sonja Pullen,Susanne Löffler,André Platzek,Julian J. Holstein,Guido H. Clever Dalton Trans., 2020,49, 9404-9410
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Sung-Seen Choi,Yeowool Kim,Hyuk-Min Kwon RSC Adv., 2014,4, 31113-31119
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James D. Grayson,Matthew P. Baumgartner,Cleide Dos Santos Souza,Imane Ghafir El Idrissi,Jennifer C. Louth,Sasha Stimpson,Emma Mead,Charlotte Dunbar,Joanna Wolak,Gary Sharman,David Evans,Anastasia Zhuravleva,Margarita Segovia Roldan,Ke Ning,Claire Garwood,James A. Thomas,Benjamin M. Partridge,Antonio de la Vega de Leon,Valerie J. Gillet,Amélia P. Rauter,Beining Chen Chem. Sci., 2021,12, 3768-3785
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Yong-Sheng Bao,Bao Agula,Bao Zhaorigetu,Meilin Jia,Menghe Baiyin Org. Biomol. Chem., 2015,13, 4179-4182
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Baocun Zhu,Xiaoling Zhang,Yamin Li,Pengfei Wang,Hongyan Zhang,Xiaoqing Zhuang Chem. Commun., 2010,46, 5710-5712
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V. N. Krasil'nikov,A. P. Tyutyunnik,I. V. Baklanova,A. N. Enyashin,I. F. Berger,V. G. Zubkov CrystEngComm, 2018,20, 2741-2748
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Zhiyong Wu,Anping Hou,Chun Chang,Xiang Huang,Duoqi Shi,Zhifeng Wang Environ. Sci.: Processes Impacts, 2014,16, 2432-2441
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26586-26-5)3-Nitro-4-(piperidin-1-yl)benzoic acid

Purity:99%
Quantity:5g
Price($):213.0